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Abstract

Isodrin, a chlorinated cyclodiene insecticide, is a stereoisomer of endrin. Due to its persistence
and high toxicity, its use has been banned in many countries. This technical guide provides a
comprehensive overview of the toxicological effects of Isodrin on mammals, drawing on
available data for Isodrin and its more extensively studied stereoisomer, endrin, to provide a
complete toxicological profile. This guide is intended for researchers, scientists, and drug
development professionals, offering detailed insights into its acute toxicity, mechanism of
action, metabolic pathways, and potential for longer-term health effects. All quantitative data
are summarized in structured tables, and key experimental protocols and signaling pathways
are detailed and visualized.

Acute Toxicity

Isodrin exhibits high acute toxicity in mammals, primarily through oral and dermal routes of
exposure. The lethal dose 50 (LD50) is a standardized measure of the acute toxicity of a
substance, representing the dose required to kill 50% of a tested population.

Quantitative Acute Toxicity Data
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. Route of LD50 (mg/kg body
Species o . . Reference
Administration weight)
Rat Oral 7-15 [1]
Rat Dermal 23-35 [1]
Mouse Oral 8.8

Note: The data for Isodrin is limited. The toxicological profile of its stereocisomer, endrin, is
often used for a more complete understanding. The oral LD50 for technical endrin in laboratory
animals ranges from 3-43 mg/kg body weight, and the dermal LD50 in rats is between 5-20
mg/kg body weight.[1]

Experimental Protocols for Acute Toxicity Testing

This protocol outlines a typical procedure for determining the acute oral toxicity of a substance
like Isodrin.

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), nulliparous and non-
pregnant females.

e Housing and Feeding: Animals are housed in individual cages under controlled conditions of
temperature (22 + 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. Standard
laboratory diet and water are provided ad libitum, with a brief fasting period before dosing.

o Dose Preparation: Isodrin is dissolved or suspended in a suitable vehicle (e.g., corn oil).

o Administration: A single dose of the test substance is administered to the animals by oral
gavage. The volume administered is generally kept constant.

» Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,
changes in skin and fur, eyes, and mucous membranes, and also respiratory, circulatory,
autonomic and central nervous systems, and somatomotor activity and behavior pattern),
and body weight changes for at least 14 days.

» Necropsy: All animals (those that die during the test and those sacrificed at the end) are
subjected to a gross necropsy to identify any pathological changes in organs and tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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